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Compound of Interest

Compound Name:
2-Cyclohexen-1-one, 3,4,4-

trimethyl-

Cat. No.: B103722 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Summary
This technical guide provides a comprehensive review of the available scientific literature on

the chemical compound 3,4,4-trimethyl-2-cyclohexen-1-one. This document synthesizes

information regarding its chemical and physical properties. However, a thorough investigation

of publicly available scientific databases and literature reveals a significant lack of in-depth

research on this specific isomer. While general information on the cyclohexenone chemical

class is abundant, detailed experimental protocols for the synthesis of 3,4,4-trimethyl-2-

cyclohexen-1-one, as well as studies on its biological activities and potential signaling

pathways, are not readily available.

Chemical and Physical Properties
3,4,4-trimethyl-2-cyclohexen-1-one is a cyclic ketone with a molecular formula of C9H14O and

a molecular weight of approximately 138.21 g/mol .[1] Basic identification and property

information are summarized in the table below.
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Property Value Reference

Molecular Formula C9H14O [1][2]

Molecular Weight 138.21 g/mol [1]

CAS Registry Number 17299-41-1 [2]

IUPAC Name
3,4,4-trimethylcyclohex-2-en-1-

one

Melting Point Not available [1]

Boiling Point Not available [1]

Density Not available [1]

Refractive Index Not available [1]

Spectroscopic data is limited, with mass spectrometry (electron ionization) being the primary

available information.[2] Detailed Nuclear Magnetic Resonance (NMR) or Infrared (IR)

spectroscopy data specific to 3,4,4-trimethyl-2-cyclohexen-1-one could not be located in the

searched literature.

Synthesis and Experimental Protocols
A comprehensive search for detailed synthetic protocols for 3,4,4-trimethyl-2-cyclohexen-1-one

did not yield any specific experimental procedures. While numerous methods exist for the

synthesis of substituted cyclohexenones, none were found to explicitly describe the preparation

of the 3,4,4-trimethyl isomer.

For context, a general approach to synthesizing a related compound, 4,4-dimethyl-2-

cyclohexen-1-one, involves the reaction of 1-(2-methylpropenyl)pyrrolidine with methyl vinyl

ketone, followed by acid-catalyzed cyclization. This procedure is well-documented and provides

high yields. However, the introduction of an additional methyl group at the 3-position would

require a different synthetic strategy, which is not described in the available literature.

Biological Activities and Signaling Pathways
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There is a notable absence of published research on the biological activities of 3,4,4-trimethyl-

2-cyclohexen-1-one. Consequently, no information is available regarding its potential

pharmacological effects, mechanism of action, or any associated signaling pathways. The

broader class of cyclohexenone derivatives has been investigated for various biological

activities, but these findings cannot be directly extrapolated to this specific, unstudied isomer.

Conclusion
Based on an extensive literature review, 3,4,4-trimethyl-2-cyclohexen-1-one appears to be a

sparsely studied compound. While its basic chemical identity is established, there is a

significant lack of publicly available information regarding its synthesis, detailed experimental

protocols, and biological activities. Therefore, it is not possible to provide the in-depth technical

guide as requested, including quantitative data tables, detailed methodologies, and

visualizations of signaling pathways. Further original research would be required to elucidate

these aspects of 3,4,4-trimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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